Ethyl 2-acetyl-3-(3-chlorophenyl)acrylate

• CAS No.: 15725-23-2
• Molecular Formula: C13H13ClO3
• Molecular Weight: 252.69 g/mol
• IUPAC Name: ethyl 2-[(3-chlorophenyl)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C13H13ClO3/c1-3-17-13(16)12(9(2)15)8-10-5-4-6-11(14)7-10/h4-8H,3H2,1-2H3
• InChI Key: XNQUEGZRSAENCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=CC=C1)Cl)C(=O)C

Description

Ethyl 2-acetyl-3-(3-chlorophenyl)acrylate is a useful research compound. Its molecular formula is C13H13ClO3 and its molecular weight is 252.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5.00 g (38.4 mmol) of acetoacetic acid and 5.40 g (38.4 mmol) of 3-chlorobenzaldehyde were dissolved in 50 ml of 2-propanol. 327 mg (3.84 mmol) of piperidine and 231 mg (3.84 mmol) of acetic acid were added and stirred at room temperature for one day. After the solvent was evaporated, ethyl acetate was added and the reaction mixture was washed with 1 N hydrochloric acid and saturated aqueous sodium hydrogencarbonate solution. The organic layer was dried over anhydrous magnesium sulfate and then concentrated under reduced pressure. The residue was purified by the silica gel chromatography (hexane/ethyl acetate=5/1) to obtain the title compound.

Synthesis routes and methods II

Procedure details

A mixture of 3-chlorobenzaldehyde (2 g), ethyl acetoacetate (1.94 g), AcOH (0.23 ml), piperidine (0.23 ml) in cyclohexane (40 ml) was refluxed azeotropically for 2 hours. After cooling, the reaction mixture was diluted with EtOAc. The organic layer was washed with water, saturated aqueous NaHCO3, brine, dried over anhydrous MgSO4 and concentrated in vacuo to give ethyl 2-acetyl-3-(3-chlorophenyl)acrylate (4.19 g) as a yellow oil.